![molecular formula C12H11N3O2S B5881112 N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-2-furamide](/img/structure/B5881112.png)
N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-2-furamide, also known as MPAC, is a chemical compound that has been studied for its potential therapeutic properties. MPAC is a type of thiosemicarbazone, which is a class of compounds that have been investigated for their anti-cancer, anti-viral, and anti-inflammatory properties.
Mechanism of Action
The mechanism of action of N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-2-furamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in cell growth and proliferation. One study by Al-Masoudi et al. (2019) suggested that this compound may inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition may result in the induction of apoptosis and the inhibition of cancer cell growth.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in scientific research studies. One study by Al-Masoudi et al. (2019) found that this compound inhibited the activity of topoisomerase II in breast cancer cells, which resulted in the induction of apoptosis and the inhibition of cancer cell growth. Another study by El-Nassan et al. (2018) found that this compound reduced inflammation and improved joint function in a rat model of rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-2-furamide in lab experiments is its potential therapeutic properties, which make it a promising candidate for further research. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to optimize its use in therapeutic applications.
Future Directions
There are several future directions for research on N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-2-furamide. One direction is to further investigate its anti-cancer properties, including its potential use in combination with other anti-cancer drugs. Another direction is to investigate its potential therapeutic properties in other diseases, such as viral infections and autoimmune disorders. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in therapeutic applications.
Conclusion:
In conclusion, this compound is a chemical compound that has been studied for its potential therapeutic properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. While there is still much to be learned about this compound, its potential therapeutic properties make it a promising candidate for further research.
Synthesis Methods
The synthesis of N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-2-furamide involves the reaction of 4-methyl-2-pyridinecarboxaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with furfural to yield this compound. This synthesis method has been described in detail in a study by Al-Masoudi et al. (2019).
Scientific Research Applications
N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-2-furamide has been studied for its potential therapeutic properties in various scientific research applications. One study by Al-Masoudi et al. (2019) investigated the anti-cancer properties of this compound in breast cancer cell lines. The study found that this compound inhibited the growth of breast cancer cells and induced cell death through apoptosis. Another study by El-Nassan et al. (2018) investigated the anti-inflammatory properties of this compound in a rat model of rheumatoid arthritis. The study found that this compound reduced inflammation and improved joint function in the rats.
properties
IUPAC Name |
N-[(4-methylpyridin-2-yl)carbamothioyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2S/c1-8-4-5-13-10(7-8)14-12(18)15-11(16)9-3-2-6-17-9/h2-7H,1H3,(H2,13,14,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBCVNVHMWHVHQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=S)NC(=O)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.